Cas no 88126-83-4 (2-Butenedioic acid, 2,3-dithiocyanato-, diethyl ester, (E)-)

• Product Name: 2-Butenedioic acid, 2,3-dithiocyanato-, diethyl ester, (E)-
• CAS No: 88126-83-4
• MF: C₁₀H₁₀N₂O₄S₂
• MW: 286.327399730682
• CID: 644130
• PubChem ID: 71410661
• Update Time: 2025-04-19

2-Butenedioic acid, 2,3-dithiocyanato-, diethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2,3-dithiocyanato-, diethyl ester, (E)-
• diethyl 2,3-dithiocyanatobut-2-enedioate
• 88126-83-4
• Diethyl 2,3-bis(thiocyanato)but-2-enedioate
• DTXSID20830326

• Inchi： 1S/C10H10N2O4S2/c1-3-15-9(13)7(17-5-11)8(18-6-12)10(14)16-4-2/h3-4H2,1-2H3
• InChI Key： YIIAXVPIKDHPQE-UHFFFAOYSA-N
• SMILES： S(C#N)C(C(=O)OCC)=C(C(=O)OCC)SC#N

Computed Properties

• Exact Mass: 286.00819915g/mol
• Monoisotopic Mass: 286.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 151Ų